Cas no 2228545-59-1 (5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol)

• Product Name: 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol
• CAS No: 2228545-59-1
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 6407199
• PubChem ID: 165703645
• Update Time: 2025-10-16

5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol
• EN300-1814899
• 2228545-59-1

• Inchi： 1S/C9H7N3O4/c10-9-4-6(11-16-9)5-1-2-7(12(14)15)8(13)3-5/h1-4,13H,10H2
• InChI Key： XULKRLXKRHNPLU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=C(C=2)O)[N+](=O)[O-])=N1)N

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol

Introduction to 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol (CAS No. 2228545-59-1)

5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol (CAS No. 2228545-59-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrophenol moiety and an amino-substituted oxazole ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol is composed of a 2-nitrophenol core linked to a 5-amino-1,2-oxazol-3-yl group. The nitro group imparts strong electron-withdrawing properties, while the amino group on the oxazole ring provides nucleophilic reactivity. This combination of functional groups results in a molecule with high reactivity and potential for forming stable complexes with various metal ions and biomolecules.

In the context of medicinal chemistry, 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases.

Beyond its potential as a therapeutic agent, 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol has also been investigated for its use in diagnostic applications. The presence of the nitrophenol group makes it an excellent candidate for fluorescence-based assays due to its ability to undergo redox reactions that can be monitored spectroscopically. This property has been leveraged in the development of sensitive and selective biosensors for detecting biomarkers associated with various diseases.

In addition to its biological applications, the chemical properties of 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol have been studied extensively. The compound exhibits good solubility in polar solvents such as water and methanol, which facilitates its use in solution-based reactions and analytical techniques. Its stability under various conditions has also been evaluated, with findings indicating that it remains stable at room temperature and under mild acidic or basic conditions.

The synthesis of 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol typically involves multi-step processes that include the formation of the oxazole ring and subsequent functionalization steps to introduce the nitrophenol moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also recommended to work under a fume hood to minimize exposure to any volatile or reactive intermediates.

The future prospects for 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more cost-effective synthesis methods that can facilitate its broader application in both research and commercial settings.

In conclusion, 5-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol (CAS No. 2228545-59-1) is a versatile compound with significant potential in medicinal chemistry, diagnostics, and other areas of scientific research. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development.